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Compound of Interest

Diethyl 1-benzylpyrrolidine-2,5-
Compound Name:
dicarboxylate

Cat. No.: B102683

Technical Guide: Diethyl 1-benzylpyrrolidine-2,5-
dicarboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Diethyl 1-benzylpyrrolidine-2,5-
dicarboxylate, a key intermediate in organic synthesis and medicinal chemistry. The document
details its chemical identity, physicochemical properties, a representative synthetic protocol,
and its applications in research and development.

Compound Identification and Properties

Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate is a pyrrolidine derivative characterized by a
benzyl group attached to the nitrogen atom and two ethyl ester groups at positions 2 and 5 of
the pyrrolidine ring.[1] The stereochemistry of the ester groups can vary, leading to different
iIsomers.

Chemical Identifiers

Several CAS numbers are associated with this compound, often distinguishing its
stereoisomers or salt forms. It is crucial for researchers to note these distinctions when
sourcing materials.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b102683?utm_src=pdf-interest
https://www.benchchem.com/product/b102683?utm_src=pdf-body
https://www.benchchem.com/product/b102683?utm_src=pdf-body
https://www.benchchem.com/product/b102683?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB84188212.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Data

Chemical Name Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate
Molecular Formula C17H23NO4

Molecular Weight 305.37 g/mol

CAS Number (cis-isomer) 52321-06-9

CAS Number (Mixture) 17740-40-8

CAS Number (HCI Salt) 93478-48-9

IUPAC Name diethyl 1-benzylpyrrolidine-2,5-dicarboxylate

CCOC(=0)C1CCC(N1CC2=CC=CC=C2)C(=0)
occ

Canonical SMILES

InChl Key LDUSEIANLSWKPY-UHFFFAOYSA-N

Physicochemical Properties

The following table summarizes the known and predicted physicochemical properties, primarily
associated with the cis-isomer (CAS 52321-06-9).

Property Value

Melting Point 123-125 °C

Boiling Point 145-148 °C (at 0.3 Torr)

Density (Predicted) 1.146 + 0.06 g/cm?3

Storage Temperature 2-8°C, Sealed in a dry environment

Synthesis and Experimental Protocols

The synthesis of Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate typically involves the N-
benzylation of a pre-existing diethyl pyrrolidine-2,5-dicarboxylate precursor. While a specific,
detailed protocol from a single peer-reviewed source is not readily available, the following
procedure is based on established chemical transformations for this compound class.[2]
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Representative Synthesis: N-Benzylation

This protocol describes the benzylation of the pyrrolidine nitrogen via nucleophilic substitution.

Reaction Scheme: Starting Material: Diethyl pyrrolidine-2,5-dicarboxylate Reagents: Benzyl
bromide, Potassium carbonate (K2COs) Solvent: N,N-Dimethylformamide (DMF) Product:
Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate

Experimental Protocol:

» Reaction Setup: To a solution of diethyl pyrrolidine-2,5-dicarboxylate (1.0 equivalent) in
anhydrous N,N-Dimethylformamide (DMF), add potassium carbonate (K2COs, approx. 1.5-
2.0 equivalents) as a base.

o Addition of Reagent: To the stirred suspension, add benzyl bromide (1.1 equivalents)
dropwise at room temperature.

o Reaction Conditions: Heat the reaction mixture to 80°C and maintain stirring under an inert
atmosphere (e.g., Nitrogen or Argon) for several hours. Reaction progress can be monitored
by Thin-Layer Chromatography (TLC).

o Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room
temperature. Quench the reaction by adding water and extract the product with a suitable
organic solvent, such as ethyl acetate.

 Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium
sulfate (Na2S0Oa), and concentrate under reduced pressure. The crude product can be
purified by silica gel column chromatography to yield the final product.
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General workflow for the synthesis of Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate.
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Applications in Research and Development

Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate is primarily utilized as a versatile building
block in pharmaceutical research and synthetic chemistry.[2] Its structural features allow for
further chemical modifications, such as hydrolysis of the ester groups to the corresponding
dicarboxylic acid, reduction to diols, or transesterification.[2]

Pharmaceutical Intermediate

The pyrrolidine scaffold is a common feature in many biologically active compounds.
Derivatives of Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate have been investigated for their
potential in treating neurological disorders, attributed to their ability to interact with
neurotransmitter systems.[2] Additionally, related structures have shown potential as analgesic
and anti-inflammatory agents.[2]
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Role as a precursor in drug discovery pathways.

Safety and Handling

For CAS number 17740-40-8, the following GHS hazard and precautionary statements have
been identified. Researchers should always consult the specific Safety Data Sheet (SDS)
provided by the supplier before handling this chemical.

e Hazard Statements:

o

H302: Harmful if swallowed.

H315: Causes skin irritation.

(¢]

[¢]

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

[¢]

o

H335: May cause respiratory irritation.
e Precautionary Statements:
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P280: Wear protective gloves/eye protection/face protection.

o P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate CAS
number and identification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102683#diethyl-1-benzylpyrrolidine-2-5-
dicarboxylate-cas-number-and-identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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